Cas no 65923-20-8 (3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester)

• Product Name: 3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester
• CAS No: 65923-20-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD09864027
• CID: 1115557
• PubChem ID: 12396111
• Update Time: 2025-04-20

3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester
• methyl 3-formyl-1-methylindole-4-carboxylate
• STK802032
• SCHEMBL702371
• BBL031588
• F2113-0523
• CS-0314635
• methyl3-formyl-1-methyl-1H-indole-4-carboxylate
• MFCD09864027
• DTXSID10496233
• methyl 3-formyl-1-methyl-1H-indole-4-carboxylate
• VS-10612
• AKOS005208576
• DB-091718
• 65923-20-8

• MDL： MFCD09864027
• Inchi： 1S/C12H11NO3/c1-13-6-8(7-14)11-9(12(15)16-2)4-3-5-10(11)13/h3-7H,1-2H3
• InChI Key： AICKYZOVKLTAFW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1C(C=O)=CN2C)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 388.5±22.0 °C at 760 mmHg
• Flash Point: 188.8±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids